2-(2-Furyl)-5-{4-nitrophenyl}-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine

• Molecular Formula: C20H15N3O4
• Molecular Weight: 361.3 g/mol
• IUPAC Name: 2-(furan-2-yl)-5-(4-nitrophenyl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• InChI: InChI=1S/C20H15N3O4/c24-23(25)14-9-7-13(8-10-14)20-22-17(15-4-1-2-5-18(15)27-20)12-16(21-22)19-6-3-11-26-19/h1-11,17,20H,12H2
• InChI Key: GVEZHQDBCVNRSY-UHFFFAOYSA-N
• SMILES: C1C2C3=CC=CC=C3OC(N2N=C1C4=CC=CO4)C5=CC=C(C=C5)[N+](=O)[O-]

Description

2-(2-Furyl)-5-{4-nitrophenyl}-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine, also known as FN-PBO, is a heterocyclic compound that has gained significant attention in scientific research due to its potential applications in various fields. FN-PBO is a member of the benzoxazine family and is known for its unique chemical structure, which makes it a versatile compound with a wide range of potential applications.

Mechanism of Action

The precise mechanism of action of 2-(2-Furyl)-5-{4-nitrophenyl}-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine is not yet fully understood. However, studies have shown that 2-(2-Furyl)-5-{4-nitrophenyl}-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine has a unique structure that allows it to interact with various biological molecules, including enzymes and receptors. This interaction can lead to changes in cellular signaling pathways and ultimately result in the desired physiological effects.
Biochemical and Physiological Effects
2-(2-Furyl)-5-{4-nitrophenyl}-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine has been shown to have a wide range of biochemical and physiological effects. In vitro studies have demonstrated that 2-(2-Furyl)-5-{4-nitrophenyl}-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine can inhibit the activity of various enzymes, including tyrosine kinases and phosphodiesterases. In vivo studies have shown that 2-(2-Furyl)-5-{4-nitrophenyl}-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine can modulate the immune system, reduce inflammation, and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

2-(2-Furyl)-5-{4-nitrophenyl}-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine has several advantages as a research tool, including its unique chemical structure, which allows it to interact with various biological molecules. However, the use of 2-(2-Furyl)-5-{4-nitrophenyl}-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine in laboratory experiments is limited by its low solubility in water, which can make it difficult to work with. Additionally, the high cost of 2-(2-Furyl)-5-{4-nitrophenyl}-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine can also limit its use in laboratory experiments.

Future Directions

There are several potential future directions for research on 2-(2-Furyl)-5-{4-nitrophenyl}-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine. One promising area of research is the development of new materials based on 2-(2-Furyl)-5-{4-nitrophenyl}-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine, including thermosetting resins, adhesives, and coatings. Another area of research is the development of new drugs based on 2-(2-Furyl)-5-{4-nitrophenyl}-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine, particularly in the treatment of cancer and neurological disorders. Additionally, further studies are needed to fully understand the mechanism of action of 2-(2-Furyl)-5-{4-nitrophenyl}-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine and its potential applications in other scientific fields.

Synthesis Methods

The synthesis of 2-(2-Furyl)-5-{4-nitrophenyl}-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine involves a multi-step process that requires the use of various reagents and catalysts. The most commonly used method for synthesizing 2-(2-Furyl)-5-{4-nitrophenyl}-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine involves the reaction of 2-furylamine and 4-nitrobenzaldehyde in the presence of a Lewis acid catalyst. The resulting product is then subjected to a cyclization reaction to form the final product, 2-(2-Furyl)-5-{4-nitrophenyl}-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine. Other methods for synthesizing 2-(2-Furyl)-5-{4-nitrophenyl}-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine have also been reported, including the use of microwave-assisted synthesis and solid-phase synthesis.

Scientific Research Applications

2-(2-Furyl)-5-{4-nitrophenyl}-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine has been extensively studied for its potential applications in various scientific fields. One of the most promising applications of 2-(2-Furyl)-5-{4-nitrophenyl}-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine is in the development of new materials, including thermosetting resins, adhesives, and coatings. 2-(2-Furyl)-5-{4-nitrophenyl}-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine has also been investigated for its potential use in the development of new drugs, particularly in the treatment of cancer and neurological disorders.